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Compound of Interest

Compound Name: JNJ-10198409

Cat. No.: B1672987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of

JNJ-10198409, a potent inhibitor of the Platelet-Derived Growth Factor Receptor (PDGFR)

tyrosine kinase. Adherence to these guidelines is crucial for ensuring the compound's stability

and the reproducibility of experimental results.

Compound Information
Property Value

Chemical Name
N-(3-Fluorophenyl)-1,4-dihydro-6,7-

dimethoxyindeno[1,2-c]pyrazol-3-amine

Molecular Formula C₁₈H₁₆FN₃O₂

Molecular Weight 325.34 g/mol [1][2][3]

CAS Number 627518-40-5[1][2][3]

Solubility Data
JNJ-10198409 is soluble in organic solvents but insoluble in water.[2] The choice of solvent is

critical for preparing a stable stock solution. The following table summarizes the reported

solubility data. It is highly recommended to use fresh, anhydrous solvents, as moisture can

reduce the solubility of the compound, particularly in DMSO.[2]
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Solvent Reported Solubility Notes

DMSO 20 mM[1]

Some sources report higher

concentrations (e.g., 65 mg/mL

or ~199.8 mM[2], 83.33 mg/mL

or ~256.1 mM[4]) and may

require ultrasonication to fully

dissolve.[4] It is noted that

hygroscopic DMSO can

significantly impact solubility,

so using a fresh, unopened

container is recommended.[5]

Ethanol 100 mM[1]
Another source reports a

solubility of 33 mg/mL.[2]

Water Insoluble[2]
Not a suitable solvent for stock

solution preparation.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JNJ-10198409 in DMSO.

Materials:

JNJ-10198409 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator
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Procedure:

Equilibrate Reagents: Allow the JNJ-10198409 powder and DMSO to reach room

temperature before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of JNJ-10198409 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.25 mg of JNJ-10198409 (Molecular Weight = 325.34 g/mol ).

Add Solvent: Add the appropriate volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. If necessary, sonicate the solution for a few minutes to aid dissolution.

[4] Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[2]

Label and Store: Clearly label each aliquot with the compound name, concentration, solvent,

and date of preparation. Store the aliquots at the recommended temperature (see Section 4).

Storage and Stability
Proper storage is critical to maintain the integrity of JNJ-10198409. The solid powder and stock

solutions have different storage requirements.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1672987?utm_src=pdf-body
https://www.benchchem.com/product/b1672987?utm_src=pdf-body
https://www.benchchem.com/product/b1672987?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W011266/JNJ-10198409-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/jnj-10198409.html
https://www.benchchem.com/product/b1672987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Stability
Special
Precautions

Solid Powder -20°C[1][3][6] Up to 3 years[2][4]
Keep away from direct

sunlight.[3]

Stock Solution in

Solvent
-80°C

Up to 1 year[2] or 6

months[4]

Recommended for

long-term storage.

Aliquoting is crucial to

avoid freeze-thaw

cycles.[2][5]

-20°C Up to 1 month[2][4][5]
Suitable for short-term

storage.

Note: For in vivo experiments, it is recommended to prepare fresh working solutions on the day

of use.[5]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the primary signaling pathway inhibited by JNJ-10198409 and

the experimental workflow for stock solution preparation.
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Caption: PDGFR Signaling Pathway Inhibition by JNJ-10198409.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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